Cas no 725707-37-9 (ethyl 2-(4-propylcyclohexylidene)acetate)

• Product Name: ethyl 2-(4-propylcyclohexylidene)acetate
• CAS No: 725707-37-9
• MF: C₁₃H₂₂O₂
• MW: 210.312584400177
• CID: 3347370
• PubChem ID: 59227682
• Update Time: 2025-06-07

ethyl 2-(4-propylcyclohexylidene)acetate Chemical and Physical Properties

Names and Identifiers

• ACETIC ACID, (4-PROPYLCYCLOHEXYLIDENE)-, ETHYL ESTER
• ethyl 2-(4-propylcyclohexylidene)acetate
• 725707-37-9
• EN300-1460275
• SCHEMBL12590381

• Inchi： 1S/C13H22O2/c1-3-5-11-6-8-12(9-7-11)10-13(14)15-4-2/h10-11H,3-9H2,1-2H3/b12-10-
• InChI Key： OYJBVNFJRVHJAZ-BENRWUELSA-N
• SMILES： O(CC)C(/C=C1\CCC(CCC)CC\1)=O

Computed Properties

• Exact Mass: 210.161979940Da
• Monoisotopic Mass: 210.161979940Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų

Additional information on ethyl 2-(4-propylcyclohexylidene)acetate

Exploring the Versatile Applications and Properties of Ethyl 2-(4-Propylcyclohexylidene)acetate (CAS No. 725707-37-9)

In the realm of organic chemistry and specialty chemicals, ethyl 2-(4-propylcyclohexylidene)acetate (CAS No. 725707-37-9) has garnered significant attention for its unique structural properties and diverse applications. This ester derivative, characterized by its cyclohexylidene backbone and propyl substituent, serves as a pivotal intermediate in the synthesis of fragrances, pharmaceuticals, and advanced materials. Its molecular formula, C13H22O2, and distinct ester functional group make it a subject of interest for researchers and industry professionals alike.

The compound's synthetic versatility is one of its most notable features. Ethyl 2-(4-propylcyclohexylidene)acetate is often utilized in organic synthesis due to its ability to undergo reactions such as Michael additions, hydrogenations, and cyclizations. These transformations enable the creation of complex molecules with applications in flavor and fragrance industries, where subtle modifications can yield compounds with entirely new olfactory profiles. For instance, its derivatives are frequently employed in the formulation of woody and amber-like scents, aligning with the growing consumer demand for sustainable and natural-inspired aromas.

From a pharmaceutical perspective, CAS No. 725707-37-9 has shown promise as a building block for drug discovery. Its cyclohexylidene moiety mimics cyclic structures found in bioactive molecules, making it a valuable scaffold for designing compounds with potential therapeutic effects. Recent studies have explored its role in the development of anti-inflammatory and antimicrobial agents, addressing global health challenges such as antibiotic resistance and chronic inflammatory diseases. This aligns with the increasing focus on green chemistry and sustainable drug development, as researchers seek eco-friendly alternatives to traditional synthetic routes.

The material science sector also benefits from the unique properties of ethyl 2-(4-propylcyclohexylidene)acetate. Its incorporation into polymer matrices can enhance flexibility, thermal stability, and solubility, making it suitable for applications in coatings, adhesives, and specialty plastics. With the rise of smart materials and biodegradable polymers, this compound's adaptability positions it as a candidate for next-generation innovations. For example, its derivatives have been tested in self-healing coatings, a hot topic in materials research due to their potential to reduce maintenance costs and environmental impact.

In the context of consumer trends, the demand for natural and sustainable ingredients has propelled interest in compounds like ethyl 2-(4-propylcyclohexylidene)acetate. Its structural similarity to naturally occurring terpenes allows it to serve as a bio-based alternative in perfumery and cosmetics. This resonates with the clean beauty movement, where transparency and eco-conscious formulations are prioritized. Additionally, its potential use in essential oil blends and aromatherapy products taps into the wellness industry's expansion, particularly in post-pandemic markets where mental health and self-care are emphasized.

From a technical standpoint, the synthesis and handling of CAS No. 725707-37-9 require expertise in organic chemistry techniques. Its stability under various conditions, solubility in common organic solvents, and compatibility with catalytic systems are critical factors for industrial applications. Recent advancements in flow chemistry and continuous manufacturing have further optimized its production, reducing waste and improving yield—a key consideration for cost-effective scaling.

Looking ahead, the future of ethyl 2-(4-propylcyclohexylidene)acetate lies in its interdisciplinary potential. As industries converge toward sustainability and innovation, this compound's adaptability will likely unlock new applications in agrochemicals, renewable energy, and nanotechnology. Its role in circular economy models, where waste minimization and resource efficiency are paramount, further underscores its relevance in modern chemical research and development.